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Compound of Interest

Compound Name: Cobalt hydrogen phosphate

Cat. No.: B089331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various

cobalt hydrogen phosphate compounds. It is designed to serve as a valuable resource for

researchers and professionals in materials science, chemistry, and drug development who are

interested in the synthesis, characterization, and potential applications of these materials. This

document summarizes key crystallographic data, details experimental protocols for synthesis

and analysis, and illustrates the general workflow for the characterization of these compounds.

Crystallographic Data of Cobalt Hydrogen
Phosphates
The crystal structures of cobalt hydrogen phosphates exhibit significant diversity, with

variations in hydration states, the presence of additional ions, and the inclusion of organic

templates. This section presents the crystallographic data for several distinct cobalt hydrogen
phosphate compounds in a structured format to facilitate comparison.

Table 1: Crystallographic Data for Cobalt Dihydrogen
Phosphate Dihydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b089331?utm_src=pdf-interest
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/product/b089331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Formula Co(H₂PO₄)₂·2H₂O

Crystal System Monoclinic

Space Group P2₁/n

Structure Description

The structure consists of layers of corner-

connected CoO₄(H₂O)₂ octahedra and

dihydrogen phosphate tetrahedra. These layers

are linked by hydrogen bonds to form a three-

dimensional structure.[1]

Table 2: Crystallographic Data for a Lazulite-Related
Cobalt Hydrogen Phosphate Hydroxide

Parameter Value

Formula Co₃(HPO₄)₂(OH)₂

Crystal System Monoclinic

Space Group P2₁/n

Lattice Parameters a = 7.532(1) Å

b = 7.516(1) Å

c = 7.700(2) Å

β = 121.91(1)°

Z = 2

Structure Determination

Determined from X-ray powder data using direct

methods and refined with the Rietveld method.

Hydrogen atoms were located from neutron

powder diffraction data.[2]

Note
The material is isostructural with the mineral

lazulite.[2]
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Table 3: Crystallographic Data for an Organically
Templated Cobalt Hydrogen Phosphate

Parameter Value

Formula [H₃N(CH₂)₃NH₃][Co(HPO₄)₂]

Synthesis Temperature 433 K

Structure Description

This compound features anionic chains of

[Co(HPO₄)₂]²⁻ constructed from edge-sharing 4-

membered rings of alternating CoO₄ and HPO₄

tetrahedra. These chains are held together by a

network of hydrogen bonds involving both

interchain and chain-diamine interactions.[3]

Table 4: Crystallographic Data for Cobalt(II)
Orthophosphate

Parameter Value

Formula Co₃(PO₄)₂

Crystal System Monoclinic

Space Group P2₁/c

Lattice Parameters a = 8.457 Å

b = 5.086 Å

c = 8.895 Å

Coordination Environment

Cobalt ions occupy both octahedral (six-

coordinate) and pentacoordinate sites in a 1:2

ratio.[4][5][6]

Experimental Protocols
The synthesis of cobalt hydrogen phosphates can be achieved through various methods,

with hydrothermal and solvothermal techniques being particularly common for producing
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crystalline materials.

Hydrothermal Synthesis of Hydrous Cobalt Phosphate
This method is employed for the synthesis of hydrous cobalt phosphate thin films, which have

applications as electrocatalysts.[7][8]

Precursors: Cobalt nitrate hexahydrate and urea.

Procedure:

Dissolve cobalt nitrate hexahydrate and urea in deionized water to form a homogeneous

solution.

Place the solution in a stainless-steel autoclave.

Maintain the autoclave at a temperature of 393 K for a set duration.

Allow the autoclave to cool to room temperature naturally.

Rinse the resulting thin film with distilled water.

Anneal the film in a nitrogen atmosphere at a specified temperature (e.g., 450 °C or 550

°C) for several hours.[9]

Characterization: The resulting material's structural and morphological properties are

influenced by the concentration of urea.[7]

Solvothermal Synthesis of Organically Templated Cobalt
Hydrogen Phosphate
This protocol describes the synthesis of the unidimensional organically templated cobalt
hydrogen phosphate, [H₃N(CH₂)₃NH₃][Co(HPO₄)₂].[3]

Reactants:

Cobalt(II) oxide (CoO)
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Ethylene glycol

1,3-diaminopropane

Aqueous phosphoric acid (H₃PO₄, 85 wt%)

Procedure:

Suspend CoO in ethylene glycol with stirring.

Add 1,3-diaminopropane to the suspension to act as a structure-directing agent and stir

until homogeneous.

Add aqueous H₃PO₄ with further stirring to form a gel.

Place the gel in a Teflon-lined stainless-steel autoclave.

Heat the autoclave at 433 K for 7 days.

Product Isolation: The resulting solid product is a biphasic mixture of deep-blue needles of

[H₃N(CH₂)₃NH₃][Co(HPO₄)₂] and colorless blocks of the di-ammonium hydrogen phosphate

hydrate. The desired product is isolated by washing the solid with glacial acetic acid and

methanol to remove the diammonium hydrogen phosphate hydrate, followed by drying in air

at 344 K.[3]

Synthesis of Lazulite-Related Co₃(HPO₄)₂(OH)₂
This compound was prepared under hydrothermal conditions.

Procedure: The synthesis was carried out in sealed gold tubes at 250°C from a mixture of

cobalt sulfate and ammonium phosphate.[2]

Structural Analysis: Due to systematic twinning preventing structural determination from

single-crystal data, the structure was determined from X-ray powder data by direct methods

and refined using the Rietveld method. Neutron powder diffraction data was used to locate

the hydrogen atoms.[2]

Experimental and Analytical Workflow
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The synthesis and characterization of cobalt hydrogen phosphate crystals typically follow a

systematic workflow to ensure the desired phase is obtained and its structure is accurately

determined.
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Precursor Selection
(e.g., Cobalt Salt, Phosphate Source)

Synthesis Method
(Hydrothermal/Solvothermal)

Product Isolation & Purification
(Washing, Drying)
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(Powder X-ray Diffraction)

Single Crystal Growth
(If applicable)

Phase Pure

Structure Refinement
(e.g., Rietveld Method)

Powder Data

Structure Determination
(Single-Crystal X-ray Diffraction)

Single-Crystal Data

Spectroscopic Analysis
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Property Analysis
(Magnetic, Catalytic, etc.)
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General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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